3-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-3-yl)pyridazine
CAS No.: 946304-68-3
Cat. No.: VC8329428
Molecular Formula: C21H23N5O3S
Molecular Weight: 425.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 946304-68-3 |
|---|---|
| Molecular Formula | C21H23N5O3S |
| Molecular Weight | 425.5 g/mol |
| IUPAC Name | 3-[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]-6-pyridin-3-ylpyridazine |
| Standard InChI | InChI=1S/C21H23N5O3S/c1-2-29-18-5-7-19(8-6-18)30(27,28)26-14-12-25(13-15-26)21-10-9-20(23-24-21)17-4-3-11-22-16-17/h3-11,16H,2,12-15H2,1H3 |
| Standard InChI Key | CQTURVZMNGMPRX-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CN=CC=C4 |
| Canonical SMILES | CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CN=CC=C4 |
Introduction
Synthesis and Preparation
The synthesis of such compounds typically involves multiple steps, including the formation of the pyridazine core, introduction of the pyridin-3-yl substituent, and attachment of the sulfonamide-modified piperazine moiety. Common methods might involve nucleophilic substitution reactions and the use of protecting groups to ensure selective modification of the molecule.
Biological Activity and Potential Applications
Compounds with similar structures, such as those containing sulfonamide groups and heterocyclic rings, have been explored for their biological activities, including antifungal, antiviral, and antibacterial properties. The presence of a piperazine ring, which is often used in drug design for its ability to interact with biological targets, suggests potential applications in medicinal chemistry.
| Potential Biological Activity | Description |
|---|---|
| Antimicrobial Activity | Sulfonamides are known for their antibacterial properties. |
| Antiviral Activity | Piperazine derivatives have shown activity against certain viruses. |
| Antifungal Activity | Some sulfonamide-containing compounds exhibit antifungal effects. |
Research Findings and Future Directions
While specific research findings on 3-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-3-yl)pyridazine are not available, studies on related compounds highlight the importance of structural modifications in optimizing biological activity. Future research could focus on synthesizing analogs with varying substituents to enhance potency and specificity.
| Future Research Directions | Description |
|---|---|
| Structural Optimization | Modifying substituents to improve biological activity. |
| Biological Screening | Testing compounds against a range of biological targets. |
| Pharmacokinetic Studies | Investigating absorption, distribution, metabolism, and excretion (ADME) properties. |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume